Cas no 1261817-69-9 (2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde)

• Product Name: 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde
• CAS No: 1261817-69-9
• MF: C₁₃H₇F₄NO
• MW: 269.194397211075
• CID: 4924108
• Update Time: 2025-06-08

2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde

• Inchi： 1S/C13H7F4NO/c14-12-5-8(7-19)10(6-18-12)9-3-1-2-4-11(9)13(15,16)17/h1-7H
• InChI Key： WJUSXEDPFYLJSU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC(=CC=1C=O)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• XLogP3: 3.3
• Topological Polar Surface Area: 30

Additional information on 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde

Introduction to 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261817-69-9)

2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261817-69-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and a trifluoromethyl group, exhibits a range of biological activities that make it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde is C₁₄H₉F₄NO, and its molecular weight is 283.23 g/mol. The presence of the fluorine and trifluoromethyl groups imparts specific chemical properties to the molecule, such as enhanced lipophilicity and metabolic stability, which are crucial for optimizing drug candidates.

In recent years, 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a building block in the development of potent inhibitors for specific enzymes involved in cancer progression.

The structural versatility of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde allows it to be modified through various synthetic pathways to enhance its pharmacological properties. Researchers have explored different functional group transformations to improve the compound's solubility, bioavailability, and target specificity. These modifications have led to the discovery of several derivatives with enhanced biological activities.

In addition to its role in drug synthesis, 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde has also been investigated for its potential as a probe molecule in biochemical assays. Its unique electronic properties make it an excellent candidate for fluorescence-based detection methods, which are widely used in high-throughput screening and drug discovery processes.

The safety profile of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde is another critical aspect that has been evaluated in preclinical studies. Toxicological assessments have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

The synthesis of 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Various synthetic routes have been reported in the literature, each offering different advantages in terms of efficiency and scalability. For example, one commonly used method involves the reaction of 2-fluoroisonicotinoyl chloride with 2-trifluoromethylbenzylamine followed by oxidation to form the aldehyde.

In conclusion, 2-Fluoro-5-(2-(trifluoromethyl)phenyl)isonicotinaldehyde (CAS No. 1261817-69-9) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties for clinical use.